Cas no 2091219-14-4 (3-(furan-3-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(furan-3-yl)oxolane-3-carboxylic acid
• CAS No: 2091219-14-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD30625666
• CID: 5238916
• Update Time: 2025-06-20

3-(furan-3-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bifuran]-3(2H)-carboxylic acid, 4,5-dihydro-
• 3-(furan-3-yl)oxolane-3-carboxylic acid

• MDL： MFCD30625666
• Inchi： 1S/C9H10O4/c10-8(11)9(2-4-13-6-9)7-1-3-12-5-7/h1,3,5H,2,4,6H2,(H,10,11)
• InChI Key： UIQPZJKMXJREKT-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)=O)(C2C=COC=2)C1

Additional information on 3-(furan-3-yl)oxolane-3-carboxylic acid

Introduction to 3-(furan-3-yl)oxolane-3-carboxylic acid (CAS No. 2091219-14-4) and Its Emerging Applications in Chemical Biology

3-(furan-3-yl)oxolane-3-carboxylic acid, identified by the chemical identifier CAS No. 2091219-14-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This oxolane derivative, characterized by a fused furan ring and a carboxylic acid functional group, presents an intriguing scaffold for the development of novel bioactive molecules. The compound’s molecular architecture not only suggests potential interactions with biological targets but also opens up avenues for synthetic modifications that could enhance its therapeutic efficacy.

The significance of 3-(furan-3-yl)oxolane-3-carboxylic acid lies in its ability to serve as a key intermediate in the synthesis of more complex molecules. The presence of both the furan moiety and the oxolane ring provides a scaffold that can be readily functionalized, making it an attractive candidate for medicinal chemists seeking to design molecules with improved pharmacokinetic properties. Recent studies have highlighted the role of furan derivatives in drug discovery, emphasizing their potential as bioisosteres that can modulate enzyme activity and receptor binding. The carboxylic acid group further enhances its utility, allowing for salt formation and increased solubility, which are critical factors in pharmaceutical development.

In the context of modern drug design, 3-(furan-3-yl)oxolane-3-carboxylic acid has been explored for its potential applications in addressing various therapeutic challenges. The oxolane ring, a five-membered heterocycle with oxygen, is known for its stability and ability to engage in hydrogen bonding interactions, making it a valuable component in designing molecules that can interact with biological targets in a precise manner. The furan ring, on the other hand, contributes to the compound’s electronic properties and can influence its binding affinity to proteins and nucleic acids. These features have led researchers to investigate its role in developing inhibitors for enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

Recent advancements in computational chemistry have enabled the systematic screening of 3-(furan-3-yl)oxolane-3-carboxylic acid derivatives for their biological activity. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development. For instance, preliminary experiments have shown that certain derivatives of 3-(furan-3-yl)oxolane-3-carboxylic acid exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to neurodegenerative diseases. These findings underscore the importance of exploring this scaffold further for therapeutic applications.

The synthetic accessibility of 3-(furan-3-yl)oxolane-3-carboxylic acid also contributes to its appeal as a building block in medicinal chemistry. The compound can be synthesized through well-established organic reactions, including cycloaddition reactions and functional group transformations. These synthetic routes allow for the introduction of diverse substituents at strategic positions within the molecule, enabling fine-tuning of its biological properties. Such flexibility is crucial for optimizing drug candidates and improving their selectivity towards desired targets while minimizing off-target effects.

Moreover, the structural features of 3-(furan-3-yl)oxolane-3-carboxylic acid make it an excellent candidate for exploring new chemical entities (NCEs) that can address unmet medical needs. The combination of the furan and oxolane rings provides a unique pharmacophore that is not commonly found in existing drugs. This novelty can be leveraged to develop molecules with distinct mechanisms of action, potentially overcoming resistance mechanisms associated with conventional therapies. As drug discovery efforts continue to evolve towards more innovative approaches, compounds like 3-(furan-3-yl)oxolane-3-carboxylic acid are poised to play a pivotal role in shaping the future of pharmaceutical research.

In conclusion, 3-(furan-3-yl)oxolane-3-carboxylic acid (CAS No. 2091219-14-4) represents a promising chemical entity with significant potential in the realm of chemical biology and drug development. Its unique structural features, synthetic accessibility, and demonstrated biological activity make it an attractive scaffold for designing novel therapeutic agents. As research progresses, further exploration of this compound and its derivatives is expected to yield valuable insights into new treatment strategies for various diseases.